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Compound of Interest

Compound Name: Aminooxy-PEG4-C2-Boc

Cat. No.: B605444

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for Aminooxy-
PEG4-C2-Boc, a bifunctional linker commonly utilized in bioconjugation, drug delivery systems,
and the development of Proteolysis Targeting Chimeras (PROTACS). Adherence to the
following precautions is critical to ensure a safe laboratory environment and maintain the
integrity of the compound.

Compound Identification and Properties

Property Data

tert-butyl (2-(2-(2-(2-

Chemical Name (aminooxy)ethoxy)ethoxy)ethoxy)ethyl)carbamat
e

Synonyms Aminooxy-PEG4-C2-NH-Boc

Molecular Formula C15H32N207

Molecular Weight 352.43 g/mol

Appearance Pale Yellow or Colorless QOily Matter/Liquid

2-8°C for long-term storage. May be shipped at
Storage Temperature

room temperature.
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Hazard Identification and Safety Precautions

Aminooxy-PEG4-C2-Boc and similar compounds are associated with specific health hazards
that necessitate careful handling. The primary risks include irritation to the skin, eyes, and
respiratory system, and potential harm if swallowed.

~HS H | Classificati

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

H335: May cause respiratory

w

Specific Target Organ Toxicity irritati
irritation

Recommended Personal Protective Equipment (PPE)

A comprehensive approach to personal safety is mandatory when handling this compound.
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Handling Environment
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Lab Coat Chemical-Resistant Gloves Safety Goggles/ Respirator
(e.g., Nitrile) Face Shield (if handling outside fume hood)

Before Handling

Personal Protective Equipn;’ent (PPE)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) workflow.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention
immediately.

* In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. If skin irritation persists, consult a physician.

* In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek immediate medical attention
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from an ophthalmologist.

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water and drink two glasses of
water. Seek immediate medical advice.

Handling and Storage

Proper handling and storage are crucial to maintain the stability of Aminooxy-PEG4-C2-Boc
and to prevent exposure.

» Handling:

o

Avoid direct contact with the substance. Do not breathe vapors or mist.

[¢]

Handle in a well-ventilated area, preferably within a chemical fume hood.

[e]

Keep away from incompatible materials such as strong oxidizing agents.

o

When not in use, ensure the container is tightly sealed.

o Storage:

[¢]

Store in a cool, dry, and well-ventilated place at the recommended temperature of 2-8°C.

[¢]

Keep the container tightly closed and sealed until ready for use.

o

Protect from moisture and light.

o

For solutions in solvent: store at -80°C for up to 6 months or -20°C for up to 1 month.

Experimental Protocols: Representative Oxime
Ligation

Aminooxy-PEG4-C2-Boc is frequently used in bioconjugation via oxime ligation, where the
aminooxy group reacts with an aldehyde or ketone to form a stable oxime bond. The following
is a representative protocol for the conjugation of an aminooxy-PEG linker to a protein
containing an aldehyde group.
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Note:This is a general guideline. Specific concentrations, reaction times, and purification
methods should be optimized for the specific molecules involved.

Materials

» Aldehyde-modified protein in a suitable buffer (e.g., PBS, pH 6.5-7.5)

Aminooxy-PEG4-C2-Boc

Anhydrous Dimethylsulfoxide (DMSO)

Aniline (optional, as a catalyst)

Desalting column for purification

Procedure
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1. Prepare Linker Stock Solution 2. Prepare Aldehyde-Protein
Dissolve Aminooxy-PEG4-C2-Boc Ensure protein is in an amine-free buffer
in anhydrous DMSO (e.g., 10-50 mM). (pH 6.5-7.5).

3. Initiate Reaction

Add linker solution to protein
(e.g., 10-20 fold molar excess of linker).

4. (Optional) Add Catalyst
Add aniline to a final concentration
of 10-100 mM to accelerate the reaction.

5. Incubate
Incubate at room temperature or 37°C
for 2-24 hours, with gentle mixing.

6. Purify Conjugate
Remove excess linker using a desalting column
or dialysis.

7. Analyze Product
Confirm conjugation via SDS-PAGE,
mass spectrometry, or other suitable method.

Click to download full resolution via product page
Caption: A representative workflow for oxime ligation.

* Prepare Linker Stock Solution: To facilitate accurate dispensing, prepare a stock solution of
Aminooxy-PEG4-C2-Boc in an anhydrous organic solvent like DMSO. For example, create
a 10-50 mM solution. Warm the vial to room temperature before opening to prevent moisture

condensation.
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e Reaction Setup: In a reaction vessel, combine the aldehyde-containing protein with the
Aminooxy-PEG4-C2-Boc stock solution. A 10 to 20-fold molar excess of the PEG linker
over the protein is a common starting point. The reaction is typically performed at a pH
between 6.5 and 7.5 in an amine-free buffer such as phosphate-buffered saline (PBS).

o Catalysis (Optional): The rate of oxime ligation can be significantly increased by the addition
of a catalyst such as aniline.[1][2] If used, add aniline to a final concentration of 10-100 mM.

 Incubation: Allow the reaction to proceed for 2 to 24 hours. The optimal time and temperature
(room temperature or 37°C) will depend on the specific reactants and can be monitored by
techniques like LC-MS or SDS-PAGE.

« Purification: Following the incubation period, the resulting PEGylated protein conjugate must
be purified from excess unreacted linker and other reagents. This is commonly achieved
using size-exclusion chromatography (e.g., a desalting column) or dialysis.

e Analysis: Confirm the successful conjugation and purity of the final product using appropriate
analytical techniques such as SDS-PAGE (which will show a shift in molecular weight), mass
spectrometry, or HPLC.

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the chemical to enter drains. Uncleaned containers should be treated as hazardous waste and
disposed of appropriately.

This guide is intended for informational purposes and should be used in conjunction with an
official Safety Data Sheet (SDS) and a thorough understanding of laboratory safety protocols.
Always perform a risk assessment before beginning any new experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 1. Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling
- PMC [pmc.ncbi.nlm.nih.gov]

e 2. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-
rich peptides - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Aminooxy-PEG4-C2-Boc: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605444#aminooxy-peg4-c2-boc-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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